![molecular formula C19H20BrClN4O B2940278 1-Piperazinecarboxamide,n-(4-bromophenyl)-4-(1h-indol-4-yl)-,hydrochloride CAS No. 256458-82-9](/img/structure/B2940278.png)
1-Piperazinecarboxamide,n-(4-bromophenyl)-4-(1h-indol-4-yl)-,hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-Piperazinecarboxamide,n-(4-bromophenyl)-4-(1h-indol-4-yl)-,hydrochloride, also known as BPI, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for researchers in a wide range of fields.
Mechanism of Action
The mechanism of action of 1-Piperazinecarboxamide,n-(4-bromophenyl)-4-(1h-indol-4-yl)-,hydrochloride is not fully understood, but it is thought to involve the modulation of a variety of ion channels and neurotransmitter receptors. This compound has been shown to have effects on GABA, glutamate, and serotonin receptors, as well as on voltage-gated ion channels. This compound may also modulate the activity of enzymes involved in the synthesis and breakdown of neurotransmitters.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects, including the modulation of neurotransmitter release, the regulation of ion channels, and the modulation of enzyme activity. This compound has also been shown to have effects on cell growth and differentiation, as well as on the immune system. These effects make this compound a valuable tool for researchers in a wide range of fields.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-Piperazinecarboxamide,n-(4-bromophenyl)-4-(1h-indol-4-yl)-,hydrochloride in lab experiments is its well-established synthesis method, which allows researchers to obtain high-quality this compound for their experiments. Additionally, the compound has been extensively studied and its effects are well-characterized, making it a valuable tool for researchers. However, there are also limitations to using this compound in lab experiments, including its potential toxicity and the need for careful handling and storage.
Future Directions
There are many potential future directions for research involving 1-Piperazinecarboxamide,n-(4-bromophenyl)-4-(1h-indol-4-yl)-,hydrochloride. One area of interest is the development of new drugs based on the structure of this compound, which could have therapeutic potential in a variety of diseases. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on different cell types and systems. Finally, there is potential for the development of new techniques and methods for the synthesis and purification of this compound, which could improve its availability and utility for researchers.
Synthesis Methods
1-Piperazinecarboxamide,n-(4-bromophenyl)-4-(1h-indol-4-yl)-,hydrochloride can be synthesized using a variety of methods, including the reaction of 4-bromobenzylamine with indole-4-carboxylic acid, followed by reaction with piperazine and hydrochloric acid. This synthesis method has been well-established in the literature and has been used by many researchers to obtain high-quality this compound for their experiments.
Scientific Research Applications
1-Piperazinecarboxamide,n-(4-bromophenyl)-4-(1h-indol-4-yl)-,hydrochloride has been used extensively in scientific research, particularly in the fields of neuroscience and pharmacology. This compound has been shown to have a variety of effects on the central nervous system, including the modulation of neurotransmitter release and the regulation of ion channels. This compound has also been used in studies of cancer cell growth and differentiation, as well as in studies of the immune system.
Properties
IUPAC Name |
N-(4-bromophenyl)-4-(1H-indol-4-yl)piperazine-1-carboxamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19BrN4O.ClH/c20-14-4-6-15(7-5-14)22-19(25)24-12-10-23(11-13-24)18-3-1-2-17-16(18)8-9-21-17;/h1-9,21H,10-13H2,(H,22,25);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MEWPJJJMBCTNGH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=CC3=C2C=CN3)C(=O)NC4=CC=C(C=C4)Br.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20BrClN4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
435.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.